Cas no 1804377-98-7 (4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid
• CAS No: 1804377-98-7
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4806894
• Update Time: 2025-11-01

4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-8-6(7(10)11)4(3-12)2-5(13-8)9(14)15/h2,7H,1H3,(H,14,15)
• InChI Key： RZAVQHDPNAJDFK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(=O)O)=CC=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid

Recent Advances in the Study of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid (CAS: 1804377-98-7)

The compound 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid (CAS: 1804377-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and methoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel small-molecule inhibitors. Researchers have explored its utility in targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid exhibit potent inhibitory activity against specific kinase targets involved in inflammatory diseases. The study highlighted the compound's ability to modulate enzyme activity through selective binding, offering a potential avenue for developing anti-inflammatory therapeutics.

In addition to its inhibitory properties, the compound's physicochemical profile has been a subject of investigation. Its solubility, stability, and bioavailability have been evaluated in preclinical models, with results suggesting favorable pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed a novel formulation strategy to enhance the oral bioavailability of the compound, addressing one of the common challenges in drug development. This advancement could pave the way for its use in oral dosage forms, expanding its therapeutic applicability.

Another notable development is the exploration of the compound's potential in oncology. Preliminary in vitro studies have indicated that it may act as a modulator of apoptosis pathways in cancer cells. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid induced apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a scaffold for designing targeted anticancer agents.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The compound's versatility and unique chemical properties make it a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid (CAS: 1804377-98-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to anticancer activity, highlight its potential as a cornerstone for future therapeutic developments. Continued research and collaboration will be essential to fully unlock its capabilities and address the remaining challenges in its development.